Cas no 921787-61-3 (5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide)

• Product Name: 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide
• CAS No: 921787-61-3
• MF: C₁₄H₁₄N₂O₃S₂
• MW: 322.402560710907
• CID: 6020154
• PubChem ID: 18570732
• Update Time: 2025-10-19

5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide
• 5-methyl-N-(1-methyl-2-oxo-3H-indol-5-yl)thiophene-2-sulfonamide
• 921787-61-3
• 5-methyl-N-(1-methyl-2-oxoindolin-5-yl)thiophene-2-sulfonamide
• F2256-0148
• AKOS024632008

• Inchi： 1S/C14H14N2O3S2/c1-9-3-6-14(20-9)21(18,19)15-11-4-5-12-10(7-11)8-13(17)16(12)2/h3-7,15H,8H2,1-2H3
• InChI Key： MSPLNMSNFYLQGJ-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CC(=O)N3C)(=O)=O)SC(C)=CC=1

Computed Properties

• Exact Mass: 322.04458466g/mol
• Monoisotopic Mass: 322.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide

Comprehensive Overview of 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide (CAS No. 921787-61-3)

The compound 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide (CAS No. 921787-61-3) is a sulfonamide derivative with a unique molecular structure that combines a thiophene ring and an indole moiety. This structural configuration makes it a subject of interest in medicinal chemistry and pharmaceutical research. The presence of both sulfonamide and heterocyclic groups in its framework suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

Recent trends in scientific literature highlight the growing demand for sulfonamide-based compounds due to their versatility in drug design. Researchers are increasingly exploring 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide for its potential as a small-molecule inhibitor or modulator in therapeutic applications. Its CAS No. 921787-61-3 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in academic and industrial settings. Questions such as "What are the biological activities of thiophene-sulfonamide derivatives?" or "How to synthesize 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide?" are common among chemists and pharmacologists.

The compound's indole-thiophene hybrid structure aligns with current research hotspots, including the development of multi-target drugs and fragment-based drug discovery. Its sulfonamide group is known for enhancing binding affinity to biological targets, making it a candidate for studies on protein-ligand interactions. Additionally, the methyl and oxo substituents in its indole core may influence its pharmacokinetic properties, such as solubility and metabolic stability, which are critical for drug candidates.

From a synthetic perspective, CAS No. 921787-61-3 is often discussed in the context of green chemistry and atom-economical reactions. Researchers are optimizing routes to produce this compound with minimal waste and energy consumption, addressing sustainability concerns in chemical manufacturing. The integration of catalytic methods and microwave-assisted synthesis has been explored to improve yields and reduce reaction times, which are key considerations for scaling up production.

In summary, 5-methyl-N-(1-methyl-2-oxo-2,3-dihydro-1H-indol-5-yl)thiophene-2-sulfonamide represents a promising scaffold in modern drug development. Its structural features and CAS No. 921787-61-3 make it a valuable reference for studies on sulfonamide pharmacology, heterocyclic chemistry, and rational drug design. As the scientific community continues to investigate its potential, this compound is likely to remain a focal point in the search for novel therapeutics.